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Compound of Interest

Compound Name: 2-Fluorophenol

Cat. No.: B130384

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. The proper disposal of chemical reagents like 2-Fluorophenol
is not just a matter of regulatory compliance, but a critical component of laboratory safety and
environmental responsibility. This guide provides a clear, step-by-step procedure for the safe
handling and disposal of 2-Fluorophenol, ensuring the protection of both laboratory personnel
and the environment.

Immediate Safety and Handling Precautions

2-Fluorophenol is a flammable liquid and is harmful if swallowed, inhaled, or in contact with
skin[1][2]. It can cause skin and serious eye irritation[3]. Therefore, all handling and disposal
procedures must be conducted in a well-ventilated area, preferably within a chemical fume
hood[4][5].

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[4].

o Hand Protection: Chemical-resistant gloves must be worn. Always inspect gloves prior to use
and use a proper glove removal technique to avoid skin contact[1].

» Body Protection: A lab coat and, if necessary, disposable Tyvek-type sleeves should be
worn[6].
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator[4].

In case of a spill, immediately remove all sources of ignition[1]. For small spills, dampen the

material with alcohol and transfer it to a suitable container for disposal. Use absorbent paper
dampened with alcohol to clean up any remaining material and seal it in a vapor-tight plastic
bag for eventual disposal[6].

Quantitative Data for Safe Handling and Disposal

The following table summarizes key quantitative data for 2-Fluorophenol, crucial for safe
handling and emergency preparedness.

Property Value Source(s)
Flash Point 46 °C (114.8 °F) [3]

Boiling Point 171-172 °C

Melting Point 16.1 °C

Density 1.256 g/mL at 25 °C

UN Number UN1992 or UN1993 [1][4]
Hazard Class 3 (Flammable Liquid) [1114]
Subsidiary Hazard Class 6.1 (Toxic) [4]

Packing Group 1 [1]14]

Step-by-Step Disposal Protocol

2-Fluorophenol is classified as a halogenated organic waste and must be disposed of as
hazardous waste[5][7]. It should not be mixed with non-halogenated waste streams[5][8]. The
primary and recommended method of disposal is incineration by a licensed hazardous waste
disposal company[1][5].

Experimental Protocol for the Disposal of Small Laboratory Quantities:
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Segregation:

o ldentify 2-Fluorophenol waste as "Halogenated Organic Waste"[7].

o Do not mix with non-halogenated organic solvents, aqueous waste, or other incompatible
waste streams[5][8]. Any non-halogenated solvents that are mixed must be treated as
halogenated waste[5].

Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible waste container with a secure,
tight-fitting lid[5][9].

o Clearly label the container with the words "Hazardous Waste" and the full chemical name,
"Waste 2-Fluorophenol"[5][9]. Do not use abbreviations[5].

o If other halogenated wastes are collected in the same container, maintain a list of all
components and their approximate percentages[5][8].

Accumulation and Storage:

o Keep the waste container tightly closed at all times, except when adding waste[5][9].

o Store the container in a designated and secure satellite accumulation area, away from
general laboratory traffic[5][9].

o The storage area should be cool, dry, and well-ventilated, away from sources of ignition
and incompatible materials such as strong oxidizing agents[4][5].

Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and disposal[1][5].

o Provide the EHS department with accurate information about the waste's composition and
volume[5].

o Disposal must be in accordance with all local, state, and federal regulations[10].
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
Fluorophenol.
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2-Fluorophenol Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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